N-(3-Amino-4-chlorophenyl)-3-(isopentyloxy)-benzamide

• IUPAC Name: N-(3-amino-4-chlorophenyl)-3-(3-methylbutoxy)benzamide
• InChI: InChI=1S/C18H21ClN2O2/c1-12(2)8-9-23-15-5-3-4-13(10-15)18(22)21-14-6-7-16(19)17(20)11-14/h3-7,10-12H,8-9,20H2,1-2H3,(H,21,22)
• InChI Key: ZUSHEENOAKCCNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)Cl)N
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol
• CAS No.: 1020055-98-4

Description

N-(3-Amino-4-chlorophenyl)-3-(isopentyloxy)-benzamide is a useful research compound. Its molecular formula is C18H21ClN2O2 and its molecular weight is 332.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gastrokinetic Activity

N-(3-Amino-4-chlorophenyl)-3-(isopentyloxy)-benzamide derivatives have been studied for their gastrokinetic activity. These compounds, including variants with isopropyl, isoamyl, and neopentyl groups, have shown potent in vivo gastric emptying activity. Particularly, specific derivatives of this compound class demonstrated promising gastrokinetic effects without dopamine D2 receptor antagonistic activity, which is significant for potential therapeutic applications (Kato et al., 1992).

Vibrational and Electronic Spectra Analysis

The vibrational, electronic, and nonlinear optical properties of this compound and its related compounds have been explored. Studies involving UV-vis, FT-IR, and FT-Raman spectroscopic measurements provide insights into the structural and electronic properties of these compounds, which is crucial for understanding their interactions and stability (Rao et al., 2015).

Crystal Structure Analysis

The crystal structure of this compound and related benzamide compounds has been studied to understand their molecular geometries and bonding properties. This type of analysis is key to the development of pharmaceuticals and other applications, as it provides detailed insights into the molecular framework of the compounds (Panicker et al., 2010).

Plant Growth Regulation

Some benzamide derivatives, including those similar to this compound, have shown potential as plant growth regulators. These compounds exhibited varying degrees of plant growth-promoting or inhibiting activity, which is significant for agricultural research and development (Hatim & Joshi, 2004).

Anticonvulsant Activity

The anticonvulsant activity of this compound derivatives has been studied. This research is crucial for the development of new drugs for the treatment of epilepsy and related neurological disorders (Lambert et al., 1995).

Synthesis and Chemical Properties

The synthesis methods and chemical properties of this compound and its derivatives have been a subject of extensive research. Understanding the synthesis pathways and chemical behaviors of these compounds is vital for their application in various fields, including pharmaceuticals and material science (Sabbaghan & Hossaini, 2012).